Cas no 36531-78-9 (Ikarugamycin)

Ikarugamycin is a macrolide antibiotic isolated from Streptomyces species, notable for its potent antimicrobial and antitumor properties. Its structure features a unique polyketide backbone with a tetramic acid moiety, contributing to its biological activity. Ikarugamycin exhibits strong inhibitory effects against Gram-positive bacteria and has demonstrated promising cytotoxicity against various cancer cell lines, likely through interference with mitochondrial function and induction of apoptosis. Additionally, it shows potential as an antiangiogenic agent, making it a valuable compound for biomedical research. Its stability and selective activity render it useful in studying microbial resistance mechanisms and developing novel therapeutic strategies.
Ikarugamycin structure
Ikarugamycin structure
Product Name:Ikarugamycin
CAS No:36531-78-9
MF:C29H38N2O4
MW:478.623028278351
MDL:MFCD01722005
CID:305509
PubChem ID:54680304
Update Time:2025-11-02

Ikarugamycin Chemical and Physical Properties

Names and Identifiers

    • Karugamycin
    • Ikarugamycin
    • TU-6239 C3
    • MFCD01722005
    • HY-119764
    • AKOS030213232
    • MS-28900
    • NSC-789948
    • 3-Ethyl-2,3,3a,5a,5b,6,10,11,12,13,14,15,20a,21,21a,21b-hexadecahydro-22-hydroxy-2-methyl-, (2R,3R,3aS,5aR,5bS,7Z,14S,19E,20aS,21aR,21bR)-
    • CS-0077951
    • 14,17-Metheno-17H-as-indaceno[3,2-k][1,6]diazacycloheptadecine-9,16,18(1H)-trione
    • CHEBI:75276
    • IKA
    • NSC789948
    • (1Z,3E,5S,7R,8R,10R,11R,12S,15R,16S,18Z,25S)-11-ethyl-2-hydroxy-10-methyl-21,26-diazapentacyclo[23.2.1.05,16.07,15.08,12]octacosa-1(2),3,13,18-tetraene-20,27,28-trione
    • 36531-78-9
    • DTXSID501017235
    • CHEMBL4283254
    • (2R,3R,3aS,5aR,5bS,7Z,14S,19E,20aS,21aR,21bR)-3-ethyl-22-hydroxy-2-methyl-2,3,3a,5a,5b,6,10,11,12,13,14,15,20a,21,21a,21b-hexadecahydro-1H-14,17-(metheno)-as-indaceno[3,2-k][1,6]diazacycloheptadecine-9,16,18(17H)-trione
    • EIA
    • NS00011649
    • MDL: MFCD01722005
    • Inchi: 1S/C29H38N2O4/c1-3-18-16(2)14-22-20(18)10-11-21-19-6-4-8-26(33)30-13-5-7-24-28(34)27(29(35)31-24)25(32)12-9-17(19)15-23(21)22/h4,8-12,16-24,32H,3,5-7,13-15H2,1-2H3,(H,30,33)(H,31,35)/b8-4-,12-9+,27-25-/t16-,17-,18-,19+,20+,21-,22+,23+,24+/m1/s1
    • InChI Key: GHXZHWYUSAWISC-KZRBWAKNSA-N
    • SMILES: OC1=C2C(N[C@@H](CCCNC(C=CC[C@H]3[C@H](C=C1)C[C@H]1[C@@H]3C=C[C@H]3[C@H](CC)[C@H](C)C[C@H]13)=O)C2=O)=O |c:1,11,t:16|

Computed Properties

  • Exact Mass: 478.28300
  • Monoisotopic Mass: 478.283158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 1
  • Complexity: 1010
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 95.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.22
  • Melting Point: No data available
  • Boiling Point: 710.8 °C at 760 mmHg
  • Flash Point: 383.7 °C
  • Refractive Index: 1.603
  • Solubility: chloroform: soluble1mg/mL (requires heating and sonication)
  • PSA: 95.50000
  • LogP: 4.67280
  • Solubility: Not determined
  • Vapor Pressure: 0.0±5.6 mmHg at 25°C

Ikarugamycin Security Information

Ikarugamycin Pricemore >>

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MedChemExpress
HY-119764-500μg
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abcr
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€308.00 2023-04-03
abcr
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TRC
I942005-500μg
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TRC
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$2859.00 2023-05-18

Ikarugamycin Related Literature

Additional information on Ikarugamycin

Exploring Ikarugamycin (CAS No. 36531-78-9): A Versatile Natural Compound with Promising Applications

Ikarugamycin (CAS No. 36531-78-9) is a naturally occurring antibiotic and antitumor agent first isolated from Streptomyces phaeochromogenes. This polyketide-derived compound has garnered significant attention in recent years due to its unique structural features and diverse biological activities. Researchers are particularly interested in Ikarugamycin's potential as a therapeutic agent, with studies exploring its effects against various pathogens and cancer cell lines.

The molecular structure of Ikarugamycin features a distinctive tetramic acid moiety, which contributes to its biological activity. With a molecular formula of C25H35NO4 and a molecular weight of 413.55 g/mol, this compound exhibits unique chemical properties that make it valuable for pharmaceutical research. Recent studies published in journals like Nature Chemical Biology have highlighted its mechanism of action, particularly its ability to inhibit bacterial growth and tumor cell proliferation.

One of the most exciting applications of Ikarugamycin lies in its antimicrobial properties. In an era of increasing antibiotic resistance, scientists are actively searching for novel compounds like Ikarugamycin that can combat multidrug-resistant pathogens. Research suggests it may be effective against Gram-positive bacteria, including some antibiotic-resistant strains that pose significant challenges in clinical settings.

The anticancer potential of Ikarugamycin CAS 36531-78-9 has become a hot topic in oncological research. Studies indicate that this compound can induce apoptosis (programmed cell death) in certain cancer cell lines while showing relatively low toxicity to normal cells. This selective cytotoxicity makes Ikarugamycin a promising candidate for cancer drug development, especially for hard-to-treat malignancies.

Beyond its pharmaceutical applications, Ikarugamycin has shown interesting activity in agricultural research. Some studies suggest it may have potential as a natural pesticide or plant growth regulator, offering an eco-friendly alternative to synthetic chemicals. This aligns with current trends toward sustainable agriculture and reduced chemical inputs in farming.

The biosynthesis pathway of Ikarugamycin has become a fascinating subject for researchers in synthetic biology. Understanding how microorganisms produce this complex molecule could lead to more efficient production methods through fermentation optimization or even complete laboratory synthesis. Such advances could make Ikarugamycin more accessible for research and potential clinical applications.

Recent breakthroughs in Ikarugamycin research include structural modifications to enhance its pharmacological properties. Scientists are creating analogs with improved solubility, stability, or targeted activity. These derivatives of Ikarugamycin may overcome some limitations of the natural compound while retaining its beneficial effects.

The market for specialized compounds like Ikarugamycin has been growing steadily, driven by increased research funding in antimicrobial and anticancer drug discovery. While still primarily used in research settings, the potential therapeutic applications of Ikarugamycin 36531-78-9 have attracted attention from pharmaceutical companies seeking novel drug candidates.

For researchers working with Ikarugamycin, proper handling and storage are essential to maintain its stability. The compound should be stored at -20°C in a dry environment, protected from light. These storage conditions for Ikarugamycin help preserve its biological activity for experimental use.

Future directions in Ikarugamycin studies may include combination therapies with existing drugs, nanoparticle delivery systems to enhance bioavailability, and further exploration of its molecular targets. As our understanding of this compound deepens, Ikarugamycin's clinical potential may become more clearly defined.

The ecological role of Ikarugamycin-producing microorganisms also presents an interesting area for investigation. Understanding how these compounds function in natural environments could provide insights into microbial competition and potential applications in environmental biotechnology.

Analytical methods for Ikarugamycin detection and quantification continue to evolve. High-performance liquid chromatography (HPLC) remains the gold standard, but newer techniques like LC-MS are being adopted for more sensitive analysis. These analytical techniques for Ikarugamycin are crucial for quality control in research applications.

As interest in natural products continues to grow, Ikarugamycin stands out as a compound with significant untapped potential. Its unique structure and biological activities make it a valuable tool for understanding fundamental biological processes while offering possible solutions to pressing medical and agricultural challenges.

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